Cas no 105827-99-4 (Pyridine, 5-[[2-(bromonitromethylene)-1-imidazolidinyl]methyl]-2-chloro-)

• Product Name: Pyridine, 5-[[2-(bromonitromethylene)-1-imidazolidinyl]methyl]-2-chloro-
• CAS No: 105827-99-4
• MF: C₁₀H₁₀BrClN₄O₂
• MW: 333.568999767303
• CID: 1165987
• Update Time: 2024-07-26

Pyridine, 5-[[2-(bromonitromethylene)-1-imidazolidinyl]methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-[[2-(bromonitromethylene)-1-imidazolidinyl]methyl]-2-chloro-

• Inchi： 1S/C10H10BrClN4O2/c11-9(16(17)18)10-13-3-4-15(10)6-7-1-2-8(12)14-5-7/h1-2,5,13H,3-4,6H2
• InChI Key： YTHVNYGUJCKVIQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(CN2C(=C(Br)[N+]([O-])=O)NCC2)C=C1

Computed Properties

• Exact Mass: 331.9677

Experimental Properties

• Density: 1.718±0.06 g/cm3(Predicted)
• Boiling Point: 412.8±45.0 °C(Predicted)
• PSA: 71.3
• pka: 0.05±0.10(Predicted)